Cas no 1804374-85-3 (6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine
• CAS No: 1804374-85-3
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 4910974
• Update Time: 2025-05-25

6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F4N3O/c9-2-5-7(16-8(10,11)12)4(3-13)1-6(14)15-5/h1H,2H2,(H2,14,15)
• InChI Key： SSAULTOONLUNKD-UHFFFAOYSA-N
• SMILES： FCC1C(=C(C#N)C=C(N)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine

Introduction to 6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804374-85-3)

6-Amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine, with the CAS number 1804374-85-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocycles widely recognized for their diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a cyano group, a fluoromethyl group, and a trifluoromethoxy group, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The structural features of 6-amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine contribute to its unique chemical properties and potential biological functions. The amino group (-NH₂) is a common pharmacophore that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The cyano group (-CN) introduces a polarized carbon atom, which can influence the electronic distribution of the molecule and affect its reactivity. The fluoromethyl group (-CH₂F) and the trifluoromethoxy group (-OCH₂CF₃) are halogenated moieties that are frequently incorporated into drug molecules to improve metabolic stability, lipophilicity, and binding affinity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Pyridine derivatives have been extensively explored due to their ability to modulate enzyme activity and receptor binding. For instance, 6-amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine has shown promise as a lead compound in the design of inhibitors for enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in signal transduction pathways, making them attractive targets for therapeutic intervention.

The fluorinated substituents in this compound are particularly noteworthy, as they can significantly enhance the pharmacokinetic properties of drug candidates. Fluoroalkyl and trifluoromethoxy groups are known to improve oral bioavailability, metabolic stability, and cell membrane permeability. For example, studies have demonstrated that the introduction of fluorine atoms into drug molecules can lead to increased binding affinity and reduced susceptibility to enzymatic degradation. This makes 6-amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine a valuable scaffold for developing next-generation pharmaceuticals.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in optimizing the structure of 6-amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine for improved efficacy and selectivity. By leveraging molecular docking simulations and virtual screening techniques, scientists have identified derivatives of this compound that exhibit enhanced potency against specific disease-related targets.

The synthesis of 6-amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired pyridine core with high yield and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

In conclusion, 6-amino-4-cyano-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine (CAS No. 1804374-85-3) is a promising pharmacological scaffold with significant potential in drug development. Its unique structural features and functional groups make it an attractive candidate for designing novel therapeutic agents targeting various diseases. Ongoing research in this area continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.